![molecular formula C15H24BNO2 B3060272 1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester CAS No. 2096338-83-7](/img/structure/B3060272.png)
1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester
Overview
Description
1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester is a type of organoboron reagent . It is a relatively stable, readily prepared, and generally environmentally benign compound . It is used as a building block in organic synthesis .
Molecular Structure Analysis
The molecular structure of 1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester is represented by the InChI code1S/C15H24BNO2/c1-10-9-13 (11 (2)17 (10)12-7-8-12)16-18-14 (3,4)15 (5,6)19-16/h9,12H,7-8H2,1-6H3
. This compound has a molecular weight of 261.17 . Chemical Reactions Analysis
Boronic esters, including 1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester, are widely used in Suzuki–Miyaura (SM) cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of the SM coupling originates from a combination of exceptionally mild and functional group tolerant reaction conditions .Scientific Research Applications
Building Blocks in Organic Synthesis
Pinacol boronic esters, such as this compound, are highly valuable building blocks in organic synthesis . They are usually bench stable, easy to purify, and often commercially available . These features are attractive for chemical transformations, where the valuable boron moiety remains in the product .
Suzuki–Miyaura Coupling
Organoboron compounds are highly valuable for the Suzuki–Miyaura coupling . This is a type of palladium-catalyzed cross coupling reaction, which is widely used in organic synthesis .
Functional Group Transformations
The boron moiety in organoboron compounds can be converted into a broad range of functional groups . These
Mechanism of Action
Target of Action
Boronic esters, in general, are known to be involved in various chemical reactions, including suzuki-miyaura cross-coupling , which is a widely applied transition metal catalyzed carbon-carbon bond-forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, a key step in Suzuki-Miyaura coupling . In this process, the boronic ester transfers its organic group to a transition metal, such as palladium . This reaction is stereospecific, meaning it can retain the high enantioenrichment of the starting boronic ester .
Biochemical Pathways
The transformation of boronic esters into other functional groups provides access to a broad array of diverse molecules with high enantioselectivity . This suggests that the compound could potentially influence a wide range of biochemical pathways.
Result of Action
The transformation of boronic esters can lead to the formation of new c–c, c–o, c–n, c–x, or c–h bonds at stereogenic centres , which could potentially result in significant molecular and cellular changes.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of “1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester”. For instance, the pH level can strongly influence the rate of hydrolysis of boronic esters . Additionally, the compound’s reactivity may be tempered by its sensitivity to air and moisture .
properties
IUPAC Name |
1-cyclopropyl-2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24BNO2/c1-10-9-13(11(2)17(10)12-7-8-12)16-18-14(3,4)15(5,6)19-16/h9,12H,7-8H2,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEEMYOMKWXADOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(N(C(=C2)C)C3CC3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24BNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701125492 | |
Record name | 1H-Pyrrole, 1-cyclopropyl-2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701125492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-2,5-dimethylpyrrole-4-boronic acid, pinacol ester | |
CAS RN |
2096338-83-7 | |
Record name | 1H-Pyrrole, 1-cyclopropyl-2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2096338-83-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrrole, 1-cyclopropyl-2,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701125492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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